![molecular formula C23H21NO4S B6084017 3-({3-[4-(methylthio)benzoyl]-1-piperidinyl}carbonyl)-2H-chromen-2-one](/img/structure/B6084017.png)
3-({3-[4-(methylthio)benzoyl]-1-piperidinyl}carbonyl)-2H-chromen-2-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-({3-[4-(methylthio)benzoyl]-1-piperidinyl}carbonyl)-2H-chromen-2-one, also known as ML204, is a small molecule inhibitor that has been extensively studied for its potential therapeutic uses. This compound has been shown to have a wide range of biological effects, including the ability to modulate ion channels and receptors, making it an attractive candidate for drug development.
Mechanism of Action
The mechanism of action of 3-({3-[4-(methylthio)benzoyl]-1-piperidinyl}carbonyl)-2H-chromen-2-one is complex and not fully understood. However, it is known that this compound acts as a selective inhibitor of the K2P family of potassium channels, which are involved in regulating neuronal excitability. By inhibiting these channels, this compound is able to modulate the activity of neurons, leading to a reduction in pain and other neurological symptoms.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are diverse and depend on the specific context in which it is used. In general, this compound has been shown to have a wide range of effects on neuronal activity, including the modulation of ion channels, receptors, and neurotransmitters. Additionally, this compound has been shown to have anti-inflammatory effects, suggesting that it may have potential uses in the treatment of inflammatory diseases.
Advantages and Limitations for Lab Experiments
One of the major advantages of 3-({3-[4-(methylthio)benzoyl]-1-piperidinyl}carbonyl)-2H-chromen-2-one is its selectivity for K2P channels, which allows for more targeted and specific effects on neuronal activity. Additionally, this compound has been shown to be effective in reducing pain and other neurological symptoms in animal models, suggesting that it may have potential therapeutic uses. However, one limitation of this compound is its relatively low potency, which may make it less effective in certain contexts.
Future Directions
There are several potential future directions for research on 3-({3-[4-(methylthio)benzoyl]-1-piperidinyl}carbonyl)-2H-chromen-2-one. One area of interest is in the development of more potent and selective inhibitors of K2P channels, which could lead to more effective treatments for neurological and inflammatory diseases. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential uses in other disease contexts. Finally, there is a need for more clinical trials to test the safety and efficacy of this compound in humans.
Synthesis Methods
The synthesis of 3-({3-[4-(methylthio)benzoyl]-1-piperidinyl}carbonyl)-2H-chromen-2-one has been described in several studies. One of the most common methods involves the reaction of 4-(methylthio)benzoyl chloride with 1-piperidinylmethyl-2-naphthoate in the presence of a base, followed by the addition of 2H-chromen-2-one and an acid catalyst. The resulting product is then purified through a series of chromatographic steps.
Scientific Research Applications
3-({3-[4-(methylthio)benzoyl]-1-piperidinyl}carbonyl)-2H-chromen-2-one has been extensively studied for its potential therapeutic uses in a variety of diseases and conditions. One of the most promising areas of research is in the treatment of neuropathic pain, where this compound has been shown to effectively reduce pain in animal models. Additionally, this compound has been investigated for its potential use in the treatment of epilepsy, Parkinson's disease, and Alzheimer's disease.
properties
IUPAC Name |
3-[3-(4-methylsulfanylbenzoyl)piperidine-1-carbonyl]chromen-2-one |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H21NO4S/c1-29-18-10-8-15(9-11-18)21(25)17-6-4-12-24(14-17)22(26)19-13-16-5-2-3-7-20(16)28-23(19)27/h2-3,5,7-11,13,17H,4,6,12,14H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BOYZKHUQPNZAHX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CSC1=CC=C(C=C1)C(=O)C2CCCN(C2)C(=O)C3=CC4=CC=CC=C4OC3=O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H21NO4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
407.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.